Cas no 88878-33-5 (1,3,5-Benzenetriol, 2-[[4-[(4-hydroxyphenyl)azo]phenyl]azo]-)

• Product Name: 1,3,5-Benzenetriol, 2-[[4-[(4-hydroxyphenyl)azo]phenyl]azo]-
• CAS No: 88878-33-5
• MF: C₁₈H₁₄N₄O₄
• MW: 350.32816362381
• CID: 620317
• PubChem ID: 136235938
• Update Time: 2025-04-19

1,3,5-Benzenetriol, 2-[[4-[(4-hydroxyphenyl)azo]phenyl]azo]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetriol, 2-[[4-[(4-hydroxyphenyl)azo]phenyl]azo]-
• 3,5-dihydroxy-4-[[4-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]phenyl]hydrazinylidene]cyclohexa-2,5-dien-1-one
• 88878-33-5
• DTXSID10750403
• 3,5-Dihydroxy-4-(2-{4-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]phenyl}hydrazinylidene)cyclohexa-2,5-dien-1-one

• Inchi： 1S/C18H14N4O4/c23-14-7-5-13(6-8-14)20-19-11-1-3-12(4-2-11)21-22-18-16(25)9-15(24)10-17(18)26/h1-10,23-26H/b20-19+,22-21+
• InChI Key： GASYBGAOJPZBCW-DKHHWMATSA-N
• SMILES： OC1C=C(C=C(C=1/N=N/C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)O)O)O

Computed Properties

• Exact Mass: 350.10150494g/mol
• Monoisotopic Mass: 350.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 130Ų